molecular formula C11H22O7 B2720642 (2S,4R)-4-(beta-D-Glucopyranosyloxy)-2-pentanol CAS No. 183744-50-5

(2S,4R)-4-(beta-D-Glucopyranosyloxy)-2-pentanol

Cat. No. B2720642
CAS RN: 183744-50-5
M. Wt: 266.29
InChI Key: QAHVAJIBDPNFCD-CTPKJSQQSA-N
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Description

“(2S,4R)-4-(beta-D-Glucopyranosyloxy)-2-pentanol” is a complex organic molecule. The “2S,4R” notation indicates that it has two chiral centers at the 2nd and 4th carbons, with the 2nd carbon having an “S” configuration and the 4th carbon having an “R” configuration. The molecule also contains a glucopyranosyloxy group, which is a sugar derivative, attached to the 4th carbon .


Molecular Structure Analysis

The molecule’s structure would be determined by the arrangement of its atoms and the configuration of its chiral centers. The glucopyranosyloxy group would likely contribute to the molecule’s polarity and could influence its interactions with other molecules .


Chemical Reactions Analysis

The chemical reactions involving this molecule would depend on its functional groups. The hydroxyl groups (-OH) and the glucopyranosyloxy group could potentially be involved in various chemical reactions .


Physical And Chemical Properties Analysis

The physical and chemical properties of this molecule would be influenced by its structure. For example, the presence of the glucopyranosyloxy group could make the molecule more polar and could influence its solubility in different solvents .

Mechanism of Action

The mechanism of action of this molecule would depend on its structure and the system in which it is used. For example, if this molecule is used as a drug, its mechanism of action would depend on how it interacts with biological targets in the body .

Safety and Hazards

The safety and hazards associated with this molecule would depend on its structure and the conditions under which it is used. Proper safety precautions should be taken when handling this or any chemical .

Future Directions

Future research on this molecule could involve exploring its potential uses, studying its chemical reactions, or investigating its mechanism of action in more detail .

properties

IUPAC Name

(2R,3S,4S,5R,6R)-2-(hydroxymethyl)-6-[(2R,4S)-4-hydroxypentan-2-yl]oxyoxane-3,4,5-triol
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H22O7/c1-5(13)3-6(2)17-11-10(16)9(15)8(14)7(4-12)18-11/h5-16H,3-4H2,1-2H3/t5-,6+,7+,8+,9-,10+,11+/m0/s1
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QAHVAJIBDPNFCD-CTPKJSQQSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(CC(C)OC1C(C(C(C(O1)CO)O)O)O)O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C[C@@H](C[C@@H](C)O[C@H]1[C@@H]([C@H]([C@@H]([C@H](O1)CO)O)O)O)O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H22O7
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

266.29 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

(2S,4R)-4-(beta-D-Glucopyranosyloxy)-2-pentanol

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
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(2S,4R)-4-(beta-D-Glucopyranosyloxy)-2-pentanol
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(2S,4R)-4-(beta-D-Glucopyranosyloxy)-2-pentanol
Reactant of Route 3
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(2S,4R)-4-(beta-D-Glucopyranosyloxy)-2-pentanol
Reactant of Route 4
(2S,4R)-4-(beta-D-Glucopyranosyloxy)-2-pentanol
Reactant of Route 5
(2S,4R)-4-(beta-D-Glucopyranosyloxy)-2-pentanol
Reactant of Route 6
(2S,4R)-4-(beta-D-Glucopyranosyloxy)-2-pentanol

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